Cas no 1790202-03-7 (3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 1790202-03-7
• MF: C₁₆H₁₈N₂O₂S₃
• MW: 366.52131986618
• CID: 5367737
• Update Time: 2025-08-03

3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-Oxo-2-(tetrahydro-7-phenyl-1,4-thiazepin-4(5H)-yl)ethyl]-2-thioxo-4-thiazolidinone
• 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C16H18N2O2S3/c19-14(10-18-15(20)11-23-16(18)21)17-7-6-13(22-9-8-17)12-4-2-1-3-5-12/h1-5,13H,6-11H2
• InChI Key： BKKFHEOKYPOAJE-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CC(=O)N2CCC(C3=CC=CC=C3)SCC2)C1=S

Computed Properties

• Exact Mass: 366.053
• Monoisotopic Mass: 366.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.7±60.0 °C(Predicted)
• pka: -1.42±0.40(Predicted)

Additional information on 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one

Introduction to 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1790202-03-7, specifically named as 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic sulfones that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The intricate structure of this molecule, featuring a thiazolidinone core adorned with a phenyl-substituted thiazepane moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The thiazolidinone scaffold is well-known for its presence in numerous bioactive molecules, including antibiotics and anticonvulsants. The incorporation of a sulfone group into this framework enhances its reactivity and binding affinity towards biological targets. In particular, the sulfanylidene functionality introduces a unique electronic environment that can modulate the compound's interaction with enzymes and receptors. The presence of a 7-phenyl-1,4-thiazepan-4-yl substituent adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Studies suggest that the 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one can interact with various biological targets, including kinases and proteases. These interactions are critical for understanding its potential therapeutic applications. For instance, inhibition of specific kinases has been linked to anti-inflammatory and anticancer effects, making this compound a valuable asset in drug development pipelines.

The thiazepane moiety is particularly noteworthy due to its structural similarity to certain neurotransmitter receptors. This feature opens up possibilities for exploring its role in neurological disorders. Preliminary studies have indicated that derivatives of thiazepanes exhibit neuroprotective properties, which could be attributed to their ability to modulate receptor activity. The phenyl ring in the 7-position further enhances these interactions by providing steric and electronic effects that fine-tune binding affinity.

In the context of drug discovery, the synthesis of this compound has been optimized using state-of-the-art methodologies. The reaction pathways involve multi-step organic transformations, including cyclization and sulfonylation reactions, which are meticulously designed to ensure high yield and purity. The use of advanced catalytic systems has also contributed to reducing the environmental impact of these synthetic processes. This aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

The pharmacokinetic profile of 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one is another critical aspect that has been extensively studied. In vitro assays have provided insights into its metabolic stability and solubility characteristics. These parameters are crucial for determining its bioavailability and potential side effects. Additionally, pharmacokinetic modeling has been employed to predict how the compound behaves within living systems, aiding in the design of more effective dosing regimens.

One of the most exciting areas of research involves exploring the compound's potential as an immunomodulator. Thiazolidinone derivatives have shown promise in modulating immune responses without eliciting severe side effects. The unique structural features of this compound may enable it to interact with immune cells in a targeted manner, potentially leading to new treatments for autoimmune diseases and infections. Further preclinical studies are warranted to validate these hypotheses.

The role of sulfones in medicinal chemistry cannot be overstated. These functional groups have been successfully incorporated into numerous drugs due to their ability to enhance binding interactions with biological targets. The sulfone group in 3-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-y)]ethyl]-2-sulfanylidene -1 , 3 -th i az olidin - 4 - one plays a pivotal role in determining its pharmacological activity. By modifying the electronic properties of the molecule, this group can influence both potency and selectivity.

Another compelling aspect of this compound is its potential as a scaffold for structure-based drug design (SBDD). SBDD relies on understanding the three-dimensional structure of biological targets at an atomic level to design molecules that fit precisely into binding pockets. The complex architecture of 3-[2 oxo - 2 ( 7 phen y l - 1 , 4 th i az ep an - 4 y l ) eth y l ] - 2 sul f any lid en e - 1 , 3 th i az olidin - 4 one makes it an ideal candidate for SBDD approaches. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can identify key interactions between the compound and its target proteins.

The synthesis strategies employed for this molecule also highlight advancements in synthetic organic chemistry. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex heterocycles with remarkable efficiency. These methods not only streamline synthetic routes but also allow for greater flexibility in modifying molecular structures—a crucial factor in drug development.

Future directions in research may include exploring analogs of this compound that exhibit enhanced pharmacological properties or reduced toxicity profiles. By systematically modifying key structural features—such as replacing or altering substituents—the potential therapeutic applications can be expanded significantly. Additionally , investigating how different conformations adopt by this molecule affect its biological activity will provide valuable insights into rational drug design principles .

In conclusion,3-[2 oxo - 2 ( 7 phen y l - 1 , 4 th i az ep an - 4 y l ) eth y l ] - 2 sul f any lid en e - 1 , 3 th i az olidin - 4 one ( CAS no .1790202037) stands out as a promising entity within chemical biology due t o i ts unique structural features . Its potential applications span across multiple therapeutic areas , including oncology , immunology , an d neurology . With continued research efforts focused on understanding its mechanism s o f action an d optimizing synthetic methodologies , this compoun d holds great promise f or becoming part o f next-generation therapeutics . p >